638-45-9

1-Iodohexane

In Stock

• CAS RN:
• 638-45-9

• Formula:
• C6H13I

• InChI:
• InChI=1S/C6H13I/c1-2-3-4-5-6-7/h2-6H2,1H3

• InChIKey:
• ANOOTOPTCJRUPK-UHFFFAOYSA-N

• 1-Iodohexane undergoes palladium-catalyzed cross-coupling reaction with 9-octyl-9-borabicyclo[3.3.l]nonane to give tetradecane. Thermal reactions of 1-iodohexane on Ni single crystal surfaces has been studied using temperature-programmed desorption and X-ray photoelectron spectroscopy.
  
  

2-[Methyl(phenyl)sulfamoyl]benzoic acid

In Stock

• CAS RN:
• 26638-45-9

• Formula:
• C14H13NO4S

• InChI:
• InChI=1S/C14H13NO4S/c1-15(11-7-3-2-4-8-11)20(18,19)13-10-6-5-9-12(13)14(16)17/h2-10H,1H3,(H,16,17)

• InChIKey:
• MWTSGTPAIDQPQC-UHFFFAOYSA-N

• 2-[Methyl(phenyl)sulfamoyl]benzoic acid is a useful research compound. Its molecular formula is C14H13NO4S and its molecular weight is 291.32 g/mol. The purity is usually 95%.

Tert-butyl 3-(aminomethyl)benzoate

In Stock

• CAS RN:
• 102638-45-9

• Formula:
• C12H17NO2

• InChI:
• InChI=1S/C12H17NO2/c1-12(2,3)15-11(14)10-6-4-5-9(7-10)8-13/h4-7H,8,13H2,1-3H3

• InChIKey:
• HALKLPHYNWBHPB-UHFFFAOYSA-N

• Tert-butyl 3-(aminomethyl)benzoate is a useful research compound. Its molecular formula is C12H17NO2 and its molecular weight is 207.27 g/mol. The purity is usually 95%.

2-[(Dimethylamino)(4-fluorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 1417638-45-9

• Formula:
• C14H16ClFN2O2S

• InChI:
• InChI=1S/C14H15FN2O2S.ClH/c1-8-12(14(18)19)20-13(16-8)11(17(2)3)9-4-6-10(15)7-5-9;/h4-7,11H,1-3H3,(H,18,19);1H

• InChIKey:
• BIULDVTWNRYRHW-UHFFFAOYSA-N

• 2-[(Dimethylamino)(4-fluorophenyl)methyl]-4-methyl-1,3-thiazole-5-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C14H16ClFN2O2S and its molecular weight is 330.8. The purity is usually 95%.

N-[1-(2-Amino-2-oxoethyl)-6-oxopyridin-3-yl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2361638-45-9

• Formula:
• C10H11N3O3

• InChI:
• InChI=1S/C10H11N3O3/c1-2-9(15)12-7-3-4-10(16)13(5-7)6-8(11)14/h2-5H,1,6H2,(H2,11,14)(H,12,15)

• InChIKey:
• WSXCEZXARKREJF-UHFFFAOYSA-N

• N-[1-(2-Amino-2-oxoethyl)-6-oxopyridin-3-yl]prop-2-enamide is a useful research compound. Its molecular formula is C10H11N3O3 and its molecular weight is 221.216. The purity is usually 95%.